Cas no 17802-58-3 (5-Pyrimidinamine,2-(3-aminophenyl)-)

5-Pyrimidinamine,2-(3-aminophenyl)- structure
17802-58-3 structure
Product Name:5-Pyrimidinamine,2-(3-aminophenyl)-
CAS No:17802-58-3
MF:C10H10N4
MW:186.21320104599
CID:122566
PubChem ID:45117410
Update Time:2025-04-18

5-Pyrimidinamine,2-(3-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinamine,2-(3-aminophenyl)-
    • Pyrimidine, 5-amino-2-(m-aminophenyl)- (8CI)
    • SCHEMBL21537534
    • 17802-58-3
    • 2-(3-aminophenyl)pyrimidin-5-amine
    • Inchi: 1S/C10H10N4/c11-8-3-1-2-7(4-8)10-13-5-9(12)6-14-10/h1-6H,11-12H2
    • InChI Key: KLHSGENYMMOQFL-UHFFFAOYSA-N
    • SMILES: N1C=C(C=NC=1C1C=CC=C(C=1)N)N

Computed Properties

  • Exact Mass: 186.0907
  • Monoisotopic Mass: 186.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 77.82
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